Cas no 7467-77-8 (1H-Pyrrole-2,5-dicarboxylicacid, 3-ethyl-4-methyl-, 2,5-diethyl ester)

• Product name: 1H-Pyrrole-2,5-dicarboxylicacid, 3-ethyl-4-methyl-, 2,5-diethyl ester
• CAS No: 7467-77-8
• MF: C₁₃H₁₉NO₄
• MW: 253.29426
• CID: 579320
• PubChem ID: 343945

1H-Pyrrole-2,5-dicarboxylicacid, 3-ethyl-4-methyl-, 2,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dicarboxylicacid, 3-ethyl-4-methyl-, 2,5-diethyl ester
• diethyl 3-ethyl-4-methyl-1H-pyrrole-2,5-dicarboxylate
• 3-Aethyl-4-methyl-pyrrol-2,5-dicarbonsaeure-diaethylester
• 3-Ethyl-2,5-dicarbethoxy-4-methyl-pyrrol
• 3-ethyl-4-methyl-pyrrole-2,5-dicarboxylic acid diethyl ester
• AC1L7ZG8
• diethyl 3-ethyl-4-methylpyrrole-2,5-dicarboxylate
• NSC400572
• 7467-77-8
• NSC-400572
• DTXSID20322150

• Inchi： InChI=1S/C13H19NO4/c1-5-9-8(4)10(12(15)17-6-2)14-11(9)13(16)18-7-3/h14H,5-7H2,1-4H3
• InChI Key： JIMWYFLOQANMML-UHFFFAOYSA-N
• SMILES： CCC1=C(NC(=C1C)C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 253.13147
• Monoisotopic Mass: 253.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.122
• Boiling Point: 390.8°Cat760mmHg
• Flash Point: 190.1°C
• Refractive Index: 1.513
• PSA: 68.39
• LogP: 2.23890

Additional information on 1H-Pyrrole-2,5-dicarboxylicacid, 3-ethyl-4-methyl-, 2,5-diethyl ester

测试